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Compound of Interest

Compound Name: Ethyl dirazepate

Cat. No.: B1663309 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling

Ethyl dirazepate. No specific Safety Data Sheet (SDS) for Ethyl dirazepate was found.

Therefore, the following guidance is based on best practices for handling potent

pharmaceutical compounds and benzodiazepine derivatives. A substance-specific risk

assessment should be conducted before any handling occurs.

Ethyl dirazepate is a benzodiazepine derivative with anxiolytic and hypnotic properties.[1][2]

As with potent pharmaceutical compounds, careful handling is crucial to minimize exposure

and ensure laboratory safety.

Quantitative Data Summary
The following table summarizes the known chemical and physical properties of Ethyl
dirazepate.
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Property Value Source

IUPAC Name

ethyl 7-chloro-5-(2-

chlorophenyl)-2-oxo-1,3-

dihydro-1,4-benzodiazepine-3-

carboxylate

[3]

Molecular Formula C₁₈H₁₄Cl₂N₂O₃ [3]

Molar Mass 377.22 g·mol⁻¹ [1]

CAS Number 23980-14-5

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure to potent compounds like

Ethyl dirazepate. The following PPE is recommended for handling this material.
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection
Powered Air-Purifying

Respirator (PAPR)

Recommended for operations

with a potential for aerosol

generation. Full-facepiece

PAPRs can offer a high level of

protection.

Reusable Half or Full-

Facepiece Respirator

Use with P100/FFP3

particulate filters. A proper fit

test is mandatory.

Disposable Respirators (e.g.,

N95)

Suitable only for low-risk

activities and not as primary

protection for handling potent

compounds.

Hand Protection Double Gloving

Wear two pairs of nitrile

gloves. The outer glove should

be changed immediately upon

contamination.

Body Protection Disposable Coveralls

Use coveralls made of

materials such as Tyvek® to

protect against chemical

splashes and dust.

Dedicated Lab Coat

A disposable or professionally

laundered lab coat should be

worn over personal clothing.

Eye Protection Safety Goggles or Face Shield

Use chemical splash goggles

that provide a complete seal

around the eyes. A face shield

can be worn over goggles for

additional protection.

Foot Protection Shoe Covers Disposable shoe covers

should be worn in the
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designated handling area and

removed before exiting.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is essential for the safe handling of Ethyl dirazepate. This involves

preparation, handling, and decontamination.

1. Preparation:

Designated Area: All handling of Ethyl dirazepate should occur in a designated area with

controlled access, such as a containment isolator or a certified chemical fume hood.

Engineering Controls: Utilize containment solutions like glove boxes or ventilated laminar

flow enclosures to minimize exposure. Equipment should be operated under negative

pressure.

Pre-planning: Review the experimental protocol and prepare all necessary equipment and

materials in advance to minimize time spent in the handling area.

Spill Kit: Ensure a spill kit appropriate for potent chemical compounds is readily available.

2. Handling:

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table

above before entering the designated handling area.

Weighing and Transfer: Open handling of the powder is strictly prohibited. Use contained

systems for weighing and transferring the compound. When dissolving, add the solvent to

the solid slowly to prevent splashing.

Documentation: All procedures, including quantities used and personnel involved, should be

meticulously documented.

3. Decontamination and Cleaning:
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Surface Decontamination: Thoroughly decontaminate all surfaces and equipment used

during the handling process with a validated cleaning agent. For isolators, internal surfaces

can be cleaned with wet wipes via glove ports.

PPE Doffing: Remove PPE in a designated doffing area to avoid self-contamination. Dispose

of single-use PPE in the appropriate hazardous waste container.

Personal Hygiene: Wash hands and any potentially exposed skin thoroughly with soap and

water after removing PPE.

Disposal Plan
The disposal of Ethyl dirazepate and associated waste must be handled with care to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All materials that have come into contact with Ethyl dirazepate,

including disposable PPE, weighing papers, and contaminated labware, must be segregated

as hazardous pharmaceutical waste.

Waste Containers: Use clearly labeled, sealed, and leak-proof containers for all hazardous

waste.

Disposal Method: The preferred method for the disposal of potent pharmaceutical

compounds is incineration by a licensed hazardous waste management company. This

ensures the complete destruction of the active ingredient.

Documentation: Maintain accurate records of all disposed hazardous waste in line with

regulatory requirements. For DEA-regulated substances, specific destruction documentation,

such as Form 41, is required.
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Caption: Workflow for Safe Handling of Potent Pharmaceutical Compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1663309?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663309?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Ethyl_dirazepate
https://immunomart.com/product/ethyl-dirazepate/
https://pubchem.ncbi.nlm.nih.gov/compound/208941
https://www.benchchem.com/product/b1663309#personal-protective-equipment-for-handling-ethyl-dirazepate
https://www.benchchem.com/product/b1663309#personal-protective-equipment-for-handling-ethyl-dirazepate
https://www.benchchem.com/product/b1663309#personal-protective-equipment-for-handling-ethyl-dirazepate
https://www.benchchem.com/product/b1663309#personal-protective-equipment-for-handling-ethyl-dirazepate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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